Cas no 32494-07-8 (Benzoxazole, 2-(pentylthio)-)
Benzoxazole, 2-(pentylthio)- structure
Product Name:Benzoxazole, 2-(pentylthio)-
CAS No:32494-07-8
MF:C12H15NOS
MW:221.318601846695
CID:1451180
Update Time:2024-08-24
Benzoxazole, 2-(pentylthio)- Chemical and Physical Properties
Names and Identifiers
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- Benzoxazole, 2-(pentylthio)-
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- Inchi: 1S/C12H15NOS/c1-2-3-6-9-15-12-13-10-7-4-5-8-11(10)14-12/h4-5,7-8H,2-3,6,9H2,1H3
- InChI Key: GWLPVAWULLAUBQ-UHFFFAOYSA-N
- SMILES: O1C2=CC=CC=C2N=C1SCCCCC
Computed Properties
- Exact Mass: 221.08755
Experimental Properties
- Density: 1.13±0.1 g/cm3(Predicted)
- Boiling Point: 161-164 °C(Press: 8 Torr)
- PSA: 26.03
- pka: 1.07±0.10(Predicted)
Benzoxazole, 2-(pentylthio)- Related Literature
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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